N-((5-benzoylthiophen-2-yl)methyl)cyclohex-3-enecarboxamide

• IUPAC Name: N-[(5-benzoylthiophen-2-yl)methyl]cyclohex-3-ene-1-carboxamide
• InChI: InChI=1S/C19H19NO2S/c21-18(14-7-3-1-4-8-14)17-12-11-16(23-17)13-20-19(22)15-9-5-2-6-10-15/h1-5,7-8,11-12,15H,6,9-10,13H2,(H,20,22)
• InChI Key: NEAZBRWNAOSPDA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CC=C1)C(=O)NCC2=CC=C(S2)C(=O)C3=CC=CC=C3
• Molecular Formula: C19H19NO2S
• Molecular Weight: 325.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as X-ray diffraction, as is common for other complex organic molecules.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, thiophene derivatives are known to undergo a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its functional groups.

Scientific Research Applications

Medicinal Chemistry and Drug Development

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Thiazole Analogs and Cytotoxicity

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Serotonin Antagonists and Alzheimer’s Treatment

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Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s intended to be a drug, it would interact with biological targets in the body.